Solvent yellow 124

Analytical Chemistry:

• Solvent Yellow 124 as a marker dye: Due to its specific properties, Solvent Yellow 124 can be used as a marker dye in various analytical techniques. For instance, it can be employed in High-Performance Liquid Chromatography (HPLC) to identify and quantify other compounds in a mixture [].
• Hydrolysis studies: Solvent Yellow 124 undergoes hydrolysis (reaction with water) under acidic conditions, transforming into a water-soluble form. This property allows researchers to study the hydrolysis process of similar molecules [].

Environmental Science:

• Detection of illegal fuel mixing: The presence of Solvent Yellow 124 in fuels not intended for road vehicles can be used to identify the illegal mixing of low-taxed heating oil with higher-taxed diesel fuel [].

Solvent Yellow 124 is a synthetic yellow azo dye, primarily utilized as a fuel marker within the European Union. Its chemical formula is C22H31N3O2, and it is characterized by the presence of an azo group (–N=N–) which imparts its distinctive yellow color. This compound has been employed since August 2002 to differentiate between lower-taxed heating diesel and higher-taxed motor diesel fuels, making it a critical component in fuel regulation and taxation efforts .

• Toxicity: Data on the specific toxicity of Solvent Yellow 124 is limited. However, azo dyes in general can be irritating to the skin, eyes, and respiratory system [].
• Flammability: Data not readily available, but azo dyes can be flammable [].
• Reactivity: Can undergo hydrolysis in acidic environments [].

Safety Precautions:

As with any chemical, it is recommended to handle Solvent Yellow 124 with appropriate personal protective equipment (PPE) such as gloves, safety glasses, and a respirator when necessary [].

$\text{C}_{22}\text{H}_{31}\text{N}_3\text{O}_2+\text{H}_2\text{O}\rightarrow \text{Water soluble products red color }$

This property allows for effective extraction and identification of the dye in fuel samples, particularly when diluted hydrochloric acid is used .

The synthesis of Solvent Yellow 124 generally involves azo coupling reactions, where an aromatic amine reacts with a diazonium salt. The specific methods can vary, but common approaches include:

• Azo Coupling: Reacting an aromatic amine with a diazonium compound.
• Acetal Formation: Incorporating acetal groups to enhance solubility in nonpolar solvents.

These methods yield the final product in a form suitable for industrial applications .

Solvent Yellow 124 serves several important functions:

• Fuel Marker: It is primarily used as a low-tax fuel marker to distinguish between different types of diesel fuels.
• Industrial Dye: It finds applications in dyeing plastics and other materials due to its vibrant color.
• Regulatory Compliance: It helps ensure compliance with tax regulations concerning fuel usage within the European Union .

Solvent Yellow 124 shares structural similarities with other azo dyes but exhibits unique properties that make it particularly suited for use as a fuel marker. Here are some similar compounds:

Uniqueness of Solvent Yellow 124:

• Its specific application as a regulatory marker for fuel taxation distinguishes it from other azo dyes.
• The ability to undergo hydrolysis yielding a detectable color change enhances its utility in monitoring fuel quality and compliance .